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Introduction

Ulexite, a hydrated sodium calcium borate mineral (NaCaBsOs(OH)s-5H20), is an effective
fluxing agent in various metallurgical processes.[1][2] Its unique chemical composition,
particularly its boron trioxide (B20s3) content, allows it to significantly alter the physicochemical
properties of metallurgical slags. The primary functions of ulexite as a flux include lowering the
melting point of slags, reducing slag viscosity, and enhancing the removal of impurities from
molten metal.[3][4] These characteristics can lead to improved operational efficiency, energy
savings, and better-quality final products in processes such as steelmaking, smelting of non-
ferrous metals, and gold refining.[3][4] This document provides detailed application notes and
experimental protocols for the utilization of ulexite as a metallurgical flux.

Chemical Composition and Properties of Ulexite

Ulexite is a naturally occurring mineral with a variable composition depending on the deposit. A
typical chemical composition of ground ulexite is presented in Table 1. The key fluxing
component is boron trioxide (B203), which acts as a powerful network modifier in silicate melts.

Table 1: Typical Chemical Composition of Ground Ulexite
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Component Typical Value (%)
Boron Trioxide (B203) 37.0
Calcium Oxide (CaO) 18.0
Sodium Oxide (Naz20) 4.0
Silicon Dioxide (SiO2) 3.0
Aluminum Oxide (Al203) 0.1
Strontium Oxide (SrO) 0.6
Magnesium Oxide (MgO) 1.6
Sulfate (SOa4) 0.2
Iron(lll) Oxide (Fe203) 0.02
Loss on Ignition (LOI) 34.0

Source: ETIMINE USA INC.[5]

Applications in Metallurgy

The application of ulexite as a flux stems from its ability to form low-melting-point eutectic
mixtures with various oxides present in metallurgical slags. This property is particularly
beneficial in the following areas:

o Steelmaking: In steelmaking, fluxes are essential for removing impurities like sulfur and
phosphorus from the molten steel into the slag phase. Ulexite can be used as a partial or
complete replacement for fluorspar (CaFz), a traditional flux that raises environmental and
refractory wear concerns.[3][4][6][7] Boron-containing fluxes like ulexite increase slag
fluidity, which enhances the kinetics of desulfurization and dephosphorization reactions.

o Non-ferrous Smelting: In processes like copper and lead smelting, ulexite helps to create a
fluid slag at lower temperatures, which facilitates the separation of the molten metal from the
slag and minimizes metal losses.[4]
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» Gold Refining: Borates, including ulexite, are used in gold refining fluxes to dissolve metal
oxides and other impurities, leading to a higher recovery of gold.[3]

Quantitative Data on Ulexite Performance
Effect on Slag Melting Point

The addition of B20s, the primary active component in ulexite, significantly lowers the liquidus
temperature of CaO-Al203-SiO:z slag systems. This effect is crucial for reducing energy
consumption in metallurgical furnaces.

Table 2: Effect of B2O3 Addition on the Liquidus Temperature of CaO-Al203-SiO2 Slag

) o Liquidus
CaOISiO2 B203 Addition Temperature
. Al203 (wt. %) Temperature .
Ratio (wt. %) . Reduction (°C)
(°C)
0.6 15.8 0 1335 0
0.6 15.8 18.8 900 435
1.0 15.6 0 1450 0
1.0 15.6 14.9 1250 200

Source: Islam, 2022[4][7]

Comparative Performance in Desulfurization

In hot metal desulfurization, a lime-ulexite-graphite mixture has demonstrated superior
performance compared to a standard mixture containing fluorspar.

Table 3: Comparison of Desulfurizing Mixtures
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Mixture Composition (wt.

%) Desulfurization Ratio Refractory Wear
0
Lime (84.03%) - Ulexite ) Low (less than standard
) Highest )
(10.97%) - Graphite (5%) fluorspar mixture)
Standard Lime-Fluorspar ) ) ] ] )
Lower than Ulexite Mixture Higher than Ulexite Mixture

Mixture

Source: Moreira et al., 2018[3][4][6][7]

Experimental Protocols

The following protocols provide standardized methods for evaluating the effectiveness of

ulexite as a flux in a laboratory setting.

Protocol 1: Determination of Slag Viscosity using the
Rotating Cylinder Method

Objective: To measure the effect of ulexite additions on the viscosity of a synthetic

metallurgical slag at a given temperature.

Apparatus:

e High-temperature viscometer (e.g., Brookfield LVDV-11+ Pro)

o High-temperature furnace with inert atmosphere capability (e.g., vertical tube furnace)

e Molybdenum or platinum crucible and spindle

o Graphite susceptor for indirect heating

e Argon gas supply

e Analytical balance

e Mortar and pestle
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Procedure:
e Slag Preparation:

o Prepare a synthetic slag mixture representative of the process being studied (e.g., CaO-
Si02-Al203-MgO).

o Prepare several batches of the synthetic slag with varying amounts of ground ulexite
(e.g., 0%, 2%, 5%, 10% by weight).

o Thoroughly mix each batch using a mortar and pestle.
 Viscosity Measurement:

o Place a known weight of the slag mixture into the crucible.

o Position the crucible in the high-temperature furnace.

o Heat the furnace to the desired experimental temperature (e.g., 1500 °C) under an argon
atmosphere at a controlled rate (e.g., 10 °C/min) to prevent slag boiling.

o Once the target temperature is reached, allow the slag to homogenize for at least 30

minutes.
o Lower the viscometer spindle into the molten slag to a predetermined depth.
o Set the spindle rotation speed (e.g., 200 rpm).
o Record the torque and calculate the viscosity according to the instrument's calibration.

o Repeat the measurement for each slag composition.

Protocol 2: Evaluation of Desulfurization Efficiency

Objective: To determine the effectiveness of a ulexite-based flux in removing sulfur from
molten iron.

Apparatus:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b576465?utm_src=pdf-body
https://www.benchchem.com/product/b576465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Electric resistance furnace with mechanical stirring capability
e Graphite crucible

o Mechanical stirrer with a graphite impeller

o Sampling equipment (e.g., vacuum glass samplers)

» Analytical equipment for sulfur analysis in metal (e.g., combustion-infrared absorption
method)

Procedure:
e Melt Preparation:

o Charge a graphite crucible with a known weight of pig iron with a known initial sulfur
concentration.

o Heat the furnace to the desired experimental temperature (e.g., 1400 °C).
e Flux Addition and Desulfurization:
o Prepare the desulfurizing flux mixture (e.g., 84.03% lime, 10.97% ulexite, 5% graphite).

o Once the iron is molten and at the target temperature, add the flux mixture to the surface
of the melt.

o Begin mechanical stirring at a constant speed (e.g., 400 rpm).
e Sampling:

o Take metal samples at regular intervals (e.g., 0, 5, 10, 20, 30, and 60 minutes) after flux
addition.

o Quench the samples rapidly to preserve the chemical composition.
e Analysis:

o Analyze the sulfur content of each metal sample.
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o Calculate the desulfurization efficiency (n) at each time point using the following formula: n
(%) = [(S_initial - S_t) / S_linitial] * 100 where S_initial is the initial sulfur content and S_t is
the sulfur content at time t.
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Caption: Logical workflow of ulexite's fluxing action.

Experimental Workflow for Flux Evaluation
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Caption: Experimental workflow for evaluating ulexite flux.

Conclusion

Ulexite serves as a viable and effective flux in a range of metallurgical applications. Its ability to
lower slag melting points and viscosities contributes to significant process improvements,
including energy savings and enhanced impurity removal. The provided data and protocols
offer a framework for researchers and professionals to explore and optimize the use of ulexite
as a sustainable and efficient alternative to traditional metallurgical fluxes. Further research into
the specific effects of ulexite on the viscosity of various slag systems is encouraged to expand
its application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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